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Compound of Interest

Compound Name: 2-Chloro-5-phenylphenol

Cat. No.: B1348509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-phenylphenol (CAS

No. 18773-38-1), a biphenyl derivative with potential applications in organic synthesis and

medicinal chemistry. Due to a notable scarcity of published experimental data for this specific

compound, this guide synthesizes the available information, clearly delineates knowledge

gaps, and draws reasoned comparisons with structurally analogous compounds to provide a

functional reference for researchers. The guide covers the compound's identification, predicted

physicochemical properties, and discusses the broader context of chlorinated biphenyls in

terms of synthesis, potential applications, and toxicological considerations.

Compound Identification and Structure
2-Chloro-5-phenylphenol, also known as 4-Chloro-3-hydroxybiphenyl, is an aromatic organic

compound. Its structure features a biphenyl scaffold with a chlorine atom and a hydroxyl group

substituted on one of the phenyl rings.

CAS Number: 18773-38-1[1][2]

IUPAC Name: 2-chloro-5-phenylphenol[1]

Synonyms: 4-Chloro-3-hydroxybiphenyl, 4-Chloro[1,1'-biphenyl]-3-ol[1]
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Molecular Formula: C₁₂H₉ClO[1]

Molecular Weight: 204.65 g/mol [1]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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